Cas no 3993-57-5 (2H-1-Benzopyran-2-one,4-methyl-7-(2-propen-1-yloxy)-)

• Product Name: 2H-1-Benzopyran-2-one,4-methyl-7-(2-propen-1-yloxy)-
• CAS No: 3993-57-5
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 310855
• PubChem ID: 238952
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,4-methyl-7-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-methyl-7-(2-propen-1-yloxy)-
• 4-methyl-7-prop-2-enoxychromen-2-one
• 4-methyl-7-(allyloxy)coumarin
• 4-methyl-7-(prop-2-en-1-yloxy)-2H-chromen-2-one
• 4-methyl-7-allyloxycoumarin
• 7-(Allyloxy)-4-methyl-2H-chromen-2-one
• 7-allyloxy-4-methyl-1-benzopyran-2-one
• 7-allyloxy-4-methyl-chromen-2-one
• 7-allyloxy-4-methylcoumarin
• 7-Allyloxy-4-methyl-cumarin
• AC1L624B
• AC1Q2HEZ
• AC1Q69W9
• CTK4I2126
• NSC43576
• STOCK5S-29914
• 3993-57-5
• CHEMBL3740543
• 7-(Allyloxy)-4-methyl-2H-2-chromenone
• AKOS002238512
• SR-01000389314
• NSC-43576
• DTXSID70286051
• SR-01000389314-1
• 7-(Allyloxy)-4-methyl-2H-chromen-2-one #
• FT-0745317
• CCG-15102
• HMS1607O21
• SCHEMBL660817
• 2H-1-Benzopyran-2-one, 4-methyl-7-(2-propenyloxy)-
• CS-0332440

• Inchi： 1S/C13H12O3/c1-3-6-15-10-4-5-11-9(2)7-13(14)16-12(11)8-10/h3-5,7-8H,1,6H2,2H3
• InChI Key： GLCBOQQZRISLFQ-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C=CC(=CC1=2)OCC=C)=O

Computed Properties

• Exact Mass: 216.07866
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 2.66620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives